Cas no 850568-65-9 ((1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid)

• Product Name: (1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid
• CAS No: 850568-65-9
• MF: C₁₄H₁₈BNO₅
• MW: 291.107424259186
• MDL: MFCD06659830
• CID: 719770
• PubChem ID: 22309457
• Update Time: 2025-06-14

(1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid
• 1-Boc-6-Methoxyindole-2-Boronic Acid
• [6-methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid
• 1H-Indole-1-carboxylic acid, 2-borono-6-methoxy-, 1-(1,1-dimethylethyl) ester
• 1-(1,1-Dimethylethyl) 2-borono-6-methoxy-1H-indole-1-carboxylate (ACI)
• [1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl]boronic acid
• [1-(tert-Butoxycarbonyl)-6-methoxy-2-indolyl]boronic acid
• AKOS015836500
• 1-(t-butoxycarbonyl)-6-methoxy-2-indolylboronic acid
• SCHEMBL513258
• AB26423
• 1-(tert-butoxycarbonyl)-6-methoxy-1H-indol-2-ylboronic acid
• 1-(tert-butoxycarbonyl)-6-methoxyindol-2-ylboronic acid
• 1-Boc-6-methoxyindole-2-boronic acid, AldrichCPR
• 6-Methoxy-1H-indole-2-boronic acid, N-BOC protected
• DTXSID60624589
• (1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronicacid
• 1-TERT-BUTOXYCARBONYL-6-METHOXYINDOLE-2-BORONIC ACID
• 850568-65-9
• BS-25898
• MFCD06659830
• D97523
• CS-0002249
• ATIJYIUOXDCYTN-UHFFFAOYSA-N

• MDL： MFCD06659830
• Inchi： 1S/C14H18BNO5/c1-14(2,3)21-13(17)16-11-8-10(20-4)6-5-9(11)7-12(16)15(18)19/h5-8,18-19H,1-4H3
• InChI Key： ATIJYIUOXDCYTN-UHFFFAOYSA-N
• SMILES： O=C(N1C2C(=CC=C(C=2)OC)C=C1B(O)O)OC(C)(C)C

Computed Properties

• Exact Mass: 291.12800
• Monoisotopic Mass: 291.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.9A^2

Experimental Properties

• Density: 1.19
• Melting Point: 100-103
• Boiling Point: 475.9°C at 760 mmHg
• Flash Point: 241.6°C
• Refractive Index: 1.535
• PSA: 80.92000
• LogP: 1.11290

(1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on (1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid

Comprehensive Overview of (1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid (CAS No. 850568-65-9)

(1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid (CAS No. 850568-65-9) is a highly specialized boronic acid derivative widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the class of indole boronic acids, which are pivotal intermediates in the development of small-molecule inhibitors and bioconjugation reagents. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a methoxy-substituted indole, makes it invaluable for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry.

The growing demand for boronic acid-based compounds in drug discovery has placed 850568-65-9 at the forefront of research. Scientists frequently search for "Boc-protected indole boronic acid applications" or "how to use 6-methoxyindole boronic acid in coupling reactions," reflecting its relevance in peptide synthesis and cancer therapeutics. Recent studies highlight its role in designing kinase inhibitors, particularly for tyrosine kinase targets, which are critical in oncology and autoimmune disease research.

From a synthetic perspective, CAS 850568-65-9 offers exceptional stability under aqueous conditions, a trait highly sought after in biocompatible reactions. Researchers often inquire about "storage conditions for indole boronic acids" or "solubility of Boc-6-methoxyindole boronic acid," underscoring its practical handling requirements. The compound typically dissolves well in polar aprotic solvents like DMSO or THF, making it compatible with high-throughput screening platforms.

In the context of green chemistry, (1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid aligns with the industry's shift toward atom-efficient methodologies. Its use in palladium-catalyzed reactions minimizes waste generation compared to traditional halogenated intermediates. This eco-friendly profile has sparked queries like "sustainable alternatives to halogenated indoles" and "boronic acids in green synthesis," positioning it as a future-forward building block.

Quality control of 850568-65-9 remains a key discussion point, with analytical techniques such as HPLC purity testing and NMR characterization being essential for batch consistency. Laboratories frequently search for "certificate of analysis for indole boronic acids" or "spectral data for CAS 850568-65-9," emphasizing the need for rigorous standardization in preclinical development.

Looking ahead, the versatility of (1-(tert-Butoxycarbonyl)-6-methoxy-1H-indol-2-yl)boronic acid continues to inspire innovations in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs). As the scientific community explores "next-generation boronic acid therapeutics" and "indole derivatives in CNS drugs," this compound stands as a testament to the evolving landscape of precision medicine.